Cas no 158664-97-2 (Benzo[b]thiophene-3-acetic acid, 5-[(acetyloxy)methyl]-, methyl ester)

Benzo[b]thiophene-3-acetic acid, 5-[(acetyloxy)methyl]-, methyl ester structure
158664-97-2 structure
Product Name:Benzo[b]thiophene-3-acetic acid, 5-[(acetyloxy)methyl]-, methyl ester
CAS No:158664-97-2
MF:C14H14O4S
MW:278.323563098907
CID:1336814
Update Time:2024-08-14

Benzo[b]thiophene-3-acetic acid, 5-[(acetyloxy)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-acetic acid, 5-[(acetyloxy)methyl]-, methyl ester
    • Inchi: 1S/C14H14O4S/c1-9(15)18-7-10-3-4-13-12(5-10)11(8-19-13)6-14(16)17-2/h3-5,8H,6-7H2,1-2H3
    • InChI Key: BYYKNXAKVXCSMP-UHFFFAOYSA-N
    • SMILES: C12=CC=C(COC(C)=O)C=C1C(CC(OC)=O)=CS2

Computed Properties

  • Exact Mass: 278.06132

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Boiling Point: 396.4±32.0 °C(Predicted)
  • PSA: 52.6
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